Cas no 25201-40-5 (4-Hydroxy-4-methylhepta-1,6-diene)

4-Hydroxy-4-methylhepta-1,6-diene structure

25201-40-5 structure

Product Name:4-Hydroxy-4-methylhepta-1,6-diene

CAS No:25201-40-5

MF:C₈H₁₄O

MW:126.196162700653

CID:278305

PubChem ID:32837

Update Time:2025-04-19

4-Hydroxy-4-methylhepta-1,6-diene Chemical and Physical Properties

Names and Identifiers

- 1,6-Heptadien-4-ol,4-methyl-
- 4-Hydroxy-4-methylhepta-1,6-diene
- 4-methylhepta-1,6-dien-4-ol
- 1,1-diallylethanol
- 1,6-HEPTADIEN-4-OL,4-METHYL
- 4-Methyl-1,6-heptadien-4-ol
- 4-methyl-1,6-heptadiene-4-ol
- 4-methyl-hepta-1,6-dien-4-ol
- Diallyl methyl carbinol
- EINECS 246-731-0
- Methyl-diallyl-carbinol
- SCHEMBL1537973
- 4-methylhepta-1, 6-dien-4-ol
- NCIOpen2_000616
- 1,6-HEPTADIEN-4-OL, 4-METHYL-
- MFCD00026110
- NSC-71540
- SB85110
- NSC71540
- UNII-TLM3OZ6DGP
- NS00027832
- AKOS000276699
- 4-HYDROXY-4-METHYL-1,6-HEPTADIENE
- 25201-40-5
- NSC 71540
- BRN 1740036
- EN300-1608380
- DTXSID20179868
- Diallylmethylcarbinol
- WAXJJHZQRWWQIR-UHFFFAOYSA-
- InChI=1/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
- AI3-13083
- 4-01-00-02260 (Beilstein Handbook Reference)
- FT-0606089
- TLM3OZ6DGP
- MDL： MFCD00026110
- Inchi： 1S/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
- InChI Key： WAXJJHZQRWWQIR-UHFFFAOYSA-N
- SMILES： OC(C)(CC=C)CC=C

Computed Properties

Exact Mass: 126.10400
Monoisotopic Mass: 126.104465
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 95.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 20.2

Experimental Properties

Density: 0.8611
Boiling Point: 53-56°C
Flash Point: 68.8°C
Refractive Index: 1.4500
PSA: 20.23000
LogP: 1.88960

4-Hydroxy-4-methylhepta-1,6-diene Security Information

Safety Instruction： S26-S36
Risk Phrases：R10; R36/37/38
Safety Term：S26;S36

4-Hydroxy-4-methylhepta-1,6-diene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H947425-500mg	4-Hydroxy-4-methylhepta-1,6-diene	25201-40-5		500mg	$ 133.00	2023-09-07
TRC	H947425-2.5g	4-Hydroxy-4-methylhepta-1,6-diene	25201-40-5		2.5g	$ 540.00	2023-09-07
TRC	H947425-5g	4-Hydroxy-4-methylhepta-1,6-diene	25201-40-5		5g	$ 1045.00	2023-09-07
Chemenu	CM396965-100mg	1,1-DIALLYLETHANOL	25201-40-5	95%+	100mg	$70	2024-07-28
Chemenu	CM396965-250mg	1,1-DIALLYLETHANOL	25201-40-5	95%+	250mg	$117	2024-07-28
Chemenu	CM396965-1g	1,1-DIALLYLETHANOL	25201-40-5	95%+	1g	$235	2024-07-28
Chemenu	CM396965-5g	1,1-DIALLYLETHANOL	25201-40-5	95%+	5g	$704	2024-07-28
Chemenu	CM396965-25g	1,1-DIALLYLETHANOL	25201-40-5	95%+	25g	$1223	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-210079-2g	4-Hydroxy-4-methylhepta-1,6-diene,	25201-40-5		2g	￥2256.00	2023-09-05
Enamine	EN300-1608380-0.05g	4-methylhepta-1,6-dien-4-ol	25201-40-5	95%	0.05g	$45.0	2023-06-04

4-Hydroxy-4-methylhepta-1,6-diene Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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